Cas no 1806975-80-3 (3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde
• CAS No: 1806975-80-3
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4883143
• Update Time: 2025-05-25

3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-2-6(9)12-5(3-13)7(4)8(10)11/h2-3,8H,1H3
• InChI Key： FXYUUEOMWVREHU-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC(=CC=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde

Recent Advances in the Study of 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde (CAS: 1806975-80-3)

3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde (CAS: 1806975-80-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

One of the most notable advancements in the study of 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde is its role in the synthesis of novel fungicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound serves as a critical building block for the development of next-generation fungicidal agents. The study highlighted its efficacy in inhibiting the growth of pathogenic fungi, such as Botrytis cinerea, which is a major threat to agricultural crops. The researchers attributed this activity to the compound's ability to disrupt fungal cell wall synthesis, making it a promising candidate for further development.

In addition to its agrochemical applications, 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde has also been investigated for its potential in medicinal chemistry. A recent preprint on bioRxiv reported its use as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The study utilized computational docking and in vitro assays to identify derivatives of this compound that exhibited high affinity for specific kinase domains. These findings suggest that 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde could play a pivotal role in the design of targeted cancer therapies.

The synthetic pathways for 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde have also been a focus of recent research. A 2022 publication in Organic Letters described an optimized, scalable method for its production, emphasizing the use of green chemistry principles to minimize environmental impact. The authors reported a high-yield, one-pot synthesis that significantly reduced the need for hazardous reagents, making the process more sustainable and cost-effective. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the widespread application of 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. A 2023 review in Chemical Research in Toxicology highlighted the need for comprehensive toxicological studies to assess its safety for human and environmental exposure. Addressing these concerns will be critical for its transition from laboratory research to real-world applications.

In conclusion, 3-(Difluoromethyl)-6-fluoro-4-methylpyridine-2-carboxaldehyde (CAS: 1806975-80-3) represents a versatile and valuable compound in the fields of agrochemical and pharmaceutical research. Recent studies have underscored its potential as a building block for novel fungicides and kinase inhibitors, while advances in synthetic methodologies have improved its accessibility. However, further research is needed to fully elucidate its safety and efficacy profiles. As the scientific community continues to explore its applications, this compound is poised to make significant contributions to the development of next-generation therapeutics and agrochemicals.